Industry 4.0 industries are relying on automation processes using robots. Robots are multifunctional reprogrammable machines tuned to be used in any process with high accuracy and repeatability. The advent of intelligent technology allows better precision in the welding process. One such robotic welding process is the robot microfriction welding process which is slowly replacing conventional ones. Robot microfriction stir welding (RMFSW) process mainly relays on friction between the tool and material making it more suitable for joining metals in the industries such as automotive and aerospace applications. The robot-assisted MFSW process can provide better joints without human intervention. In this work, a shrinking flange has been designed and fabricated to grip the end effector with the robot. A microfriction stir welding tool was manufactured using EN24 and used to weld 1 mm thin aluminium 1100 sheets. Both the flange and MFSW tools were designed in SOLIDWORKS software. Taguchi L9 was designed with three factors such as motor speed, traverse speed, and plunging depth. The robot microfriction stirs welded samples had controlled bead width and depth of penetration. Mechanical results show an improvement in hardness after the welding process. TOPSIS optimization technique was carried out. The motor speed of 20,000 rpm, traverse speed of 2 mm/sec, and plunge depth of 0.7 mm were found to be the best-optimized parameters.

Polycrystalline diamonds were sintered with the binder of Ti3Si0.8Al0.2C2 to solve the shortcomings of conventional metal binders and ceramic binders. Ti3Si0.8Al0.2C2 bonded polycrystalline diamond composites have been synthesized from a mixture of Ti3Si0.8Al0.2C2 powder (40 wt%) and diamond powder under 4.5–5.5 GPa at 1050–1300°C by high press and high-temperature technology. The characteristic peaks of TiC were observed at 4.5 GPa and above 1100°C. From the microstructure analysis, the diamond particles are equally dispersed throughout the Ti3Si0.8Al0.2C2 matrix and firmly bound to the matrix. The effects of the sintering conditions, test parameters, and counterparts on the friction properties of diamond composites were systematically analyzed. The friction coefficient between diamond composite and glass counterpart is between 0.18 and 0.33 and increases significantly at the speed of 400 rpm/min. SEM and EDS analysis show Ti3Si0.8Al0.2C2 has a strong holding force on the diamond particles. The wear mechanism is mainly abrasive, and there are obvious grooves on the surface of the glass ball. The friction coefficient of diamond composite sintered at 1050°C with POM decreases monotonically with increasing load and reaches the minimum value of 0.42 at 12 N. The higher sintering temperature (1150°C) resulted in lower friction coefficient for diamond/POM pairs. The friction coefficient of diamond/PP pairs decreases first and then increases with increasing load, reaching a minimum value of 0.431 at 10 N. The wear mechanism of PP and POM is a combination of abrasive wear and adhesive wear, while the abrasive chips of POM are small salt-like particles and the abrasive chips of PP are long flocs. The wear track of PP balls has a smoother surface than that of POM balls. For an Al pair, the friction coefficient of diamond composite sintered at 1150°C is higher than that of the composite sintered at 1050°C except for the 10 N load. The friction coefficient of the diamond composites with Cu pairs varies slightly with increasing load, with values ranging from 0.443 to 0.518 and decreases with increasing speed, reaching a minimum value of 0.396 at 600 rpm/min. The wear mechanism of Cu and Al is mainly based on adhesive wear. The presence of the diamond second phase improves the stability of Ti3Si0.8Al0.2C2 compared to the high-pressure treatment of single phase Ti3SiC2. The analysis of friction properties indicates that Ti3Si0.8Al0.2C2 bonded diamond composites are promising candidates for superhard tool materials.

The effects of introducing TiC nanofibers (TiCnf) to the weld pool of Grade AA7010 were investigated in this study. The joints were made on a vertical machining centre with a lap joint arrangement. ASTM standards were followed while testing the strength of tensile and yield and percent of elongation, and hardness strength. According to the data, welds formed with TiCnf at around 1.0 wt % had a maximum tensile strength of 452 MPa. It was discovered that utilizing many nanofibers also enhance microhardness. Because of the nanofiber, the HAZ and TMT grains were polished and distortion-free, resulting in improved mechanical properties.

Corrosion in steel leads to the deterioration of reinforced concrete structures due to chemical reactions between steel and its surrounding atmosphere. In this paper, a novel anticorrosive powder was derived from the waste Printed Circuit Board (PCB) and manually coated on the steel rebar of the reinforced concrete specimen. The corrosion-resistant efficiency of the developed nano PCB-coating on the steel bars was studied by polarization, electrochemical impedance spectroscopy, and accelerated corrosion technique. Also, the applicability of the nano PCB-coated rebar as reinforcement in the concrete environment was investigated. From the results, it was observed that the nano PCB-coated specimens exhibited 3.5 times reduced rate of corrosion and lost only 46.15% strength and 52.5% diameter under the accelerated rate of 6 V after 48 hours. The presence of nano PCB powder improved the corrosion-resistant behaviour of the steel rebar by 1.65 times of the noncoated specimen. Also, the nano PCB-coating reduced the loss in residual yield strength of the corroded steel rebar by 32% lesser than the noncoated specimens and exhibited similar corrosion-resistant properties as that of the existing zinc coating. In addition to the corrosion resistance, the nano PCB-coated steel rebar exhibited almost similar adhesion with concrete as that of the commercial zinc coating which is 7% lower than uncoated steel rebars. It was inferred from this research work that the proposed anticorrosive coating prepared from the waste nano PCB powder showed better corrosion-resistant behaviour and reduced the overall cost of coating by 42%, which ensures economy and serviceability.

Fibre-reinforced polymers (FRPs) are composite materials of plastics reinforced with fibres. Cars, sea, aeronautics, and foundation projects progressively utilize fibre-reinforced polymers. This study aims to study the effect of adding multiwalled nanotubes fillers into the hybridized jute-glass FRP composites and their relative properties. This study uses multiwalled nanotubes (MWCNTs), and particles-hybrid jute-glass composites containing jute fibre chopped layer mats, woven glass mats, epoxy resin, and multiwalled nanotubes fillers were created using the hand layup method. After adding multiwalled nanotubes fillers in various weight proportions, the mechanical behaviours of fibre-reinforced polymers were analysed. The mechanical behaviours of laminated composites were tested using the ASTM standard; the following properties are tensile, flexural, and impact strength. The multiwalled nanotubes with 6% wt. attained the maximum mechanical properties compared to the 2 and 4 wt. % of MWCNTs. The E-based specimen contributes the most to the different types of specimens, with a contribution of 24.21% for tensile, 25.03% for flexural, and 24.56% for impact. The microstructures of hybrid composites were studied using a scanning electron microscope.

With the development of cracks on their surfaces, mortar’s service life dramatically shortens. Self-healing concrete by Microbiologically Induced Calcite Precipitation (MICP) is one of the high-tech concretes being used to address these issues. This type of mortar can start biological processes to repair itself and deal with its cracks. The self-healing effectiveness of two different bacteria, in this paper, Bacillus subtilis and Bacillus cereus, added to the mortar is examined experimentally. In order to conduct this investigation, artificial cracks were made in the mortar. A 3D optical microscope was used to take repeated pictures of the cracked mortar. The mechanical and durability tests conducted on the bacterial mortar were used to gauge the efficacy of self-healing. Mortar samples were left for 7, 14, and 28 days to cure. Compressive strength, flexural strength, water absorption, and sorptivity were measured during various times of the curing process. The test results showed that the mortar with bacteria had an increase in strength and durability compared to the control mix. In the sample of mortar containing bacteria, Bacillus subtilis and Bacillus cereus a maximum increase of 17.29% and 11.31% in flexural strength, 17.77% and 12.84% in compressive strength were observed and a 34.48% and 26.43% decrease in water absorption in the mortar sample containing bacteria, Bacillus subtilis and Bacillus cereus at 28 days, respectively. The results of the mortar absorption test showed that the addition of bacteria to the mortar matrix significantly reduced the primary and secondary absorption rates of bacterial mortars B-M-1 and B-M-2. Using a 3D light microscope, the cracks in the bacterial mortar showed that larger amounts of white crystal precipitates were generated that nearly filled the surface of the crack. Overall, Bacillus subtilis appeared to be superior to Bacillus cereus based on the results of mechanical and mortar durability tests because calcium carbonate precipitates more rapidly.

Generally, solar dryer cabinets are made up of sheet metals that are heavy, costly, tend to rust over time, and possess the high heat rate to the outer atmosphere. In order to overcome these drawbacks, this research urges to develop a natural fiber reinforced polymer-based cabinet dryer, specially designed and fabricated for the purpose of solar drying. Nylon is used as the matrix material and Prosopis juliflora in particulate form is used as the natural fiber reinforcement. The dryer cabinet was designed at industrial scale to dry 5 kg of ginger at a single setting. This work also studies the efficiency of the polymer composite cabinet integrated with a flat plate solar collector system that is coated with copper and black chrome attached to corrugated fins in between the absorber plate and storage medium. The FRP chamber was compartmented in its interior with aluminium perforated sheets and experimentation was performed to determine the efficiency of the composite cabinet based on reduction of heat loss from the system. The performance of the coating, storage medium materials, and overall storage efficiency were also studied. The FRP cabinet resulted in a moisture level less than 8.5% within 4–7 days. Exergy studies showed 75% efficiency and energy studies gave 25.5 kJ/kg peak readings of drying efficiency for a period ranging between 11 and 12 hours. This was a 75% increment in energy efficiency. Thermal degradation of the FRP material was found to be stable up to 300°C. The overall weight of the constructed polymer cabinet was 25% lesser than the conventional systems.

The cold-formed steel-framed shear wall sheathed with steel sheet is widely used as a lateral force-resisting system for light-framed construction. However, the boundary conditions of the screw joint are not clear when steel is screwed to the frame. To address this issue, experimental methods have been used to calculate shear strength, but these methods have many limiting factors. In this study, we investigate the structural performance of integrated steel shear walls with varying web width-to-thickness ratios as an alternative to steel-sheathed shear walls used in light-gauge steel frames. The proposed design equation for cold-formed steel integrated shear walls is validated by three specimens and 72 finite element models. This equation allows designers to determine the strength of integrated steel shear walls without conducting full-scale shear-wall tests.

Silica has shown numerous applications in different fields such as environmental, biomedical, agriculture, and even in chemical processing. However, due to high energy-intensive and cost-effective issues, researchers show interest to replace the conventional methods with biobased environmentally-friendly techniques for biosilica production from renewable biomass sources. Generally, silica is found to be available in amorphous and crystalline structures. For commercial purposes, silica is produced from alkyl orthosilicates ore that consists of polyethlydiorthosilicate, tetraethyl ortothosilicate, and tetramethyl orthosilicate. Another form of silica, silica gel, is produced from the selected resources of biomass, such as palm tree, wheat straw, maize leaves, teff straw, sugarcane bagasse, rice husk, rice straw, sugarcane leaf, oat husk, bamboo leaf, and corn cob. The production of biobased silica gel from agricultural residues is found to be a sustainable which receives a significant attention that can be replaced with inorganic-based silica gel for environmental concerns. Based on this context, there is a huge look for developing a process to produce biobased silica and silica gel from biomass resources with low energy utilization as promising alternatives to conventional methods. Keeping in view, current trends and methods for synthesis, the characterization of biobased silica and silica gel, as well as its wide prognostic applications were focused on a comprehensive review.

The existing knitted fabric simulation methods cannot be effectively applied to three-dimensional (3D) modeling and simulation of weft knitted garments due to the lack of simple and convenient 3D dynamic simulation models for weft knitted fabrics. This paper presents a method of constructing a loop model by coupling the grid model with the spring mass model. The simulation of weft knitted fabric with real effects was achieved through the coupled model construction of the loop model combined with the yarn simulation generation algorithm and yarn collision response algorithm. The method presented in this paper can quickly and simply simulate the design of weft knitted clothing with loop structure. It provides a reference for the 3D simulation design of weft knitted fabric.